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Introduction
2-n-Heptyl-4-quinolinol (HHQ) is a crucial signaling molecule primarily recognized for its role

as a precursor to the Pseudomonas aeruginosa quinolone signal (PQS). As a member of the 2-

alkyl-4-quinolones (AQs) family, HHQ is integral to the quorum sensing (QS) network of this

opportunistic human pathogen.[1][2] Quorum sensing is a cell-to-cell communication

mechanism that allows bacteria to coordinate gene expression in response to population

density, thereby regulating virulence, biofilm formation, and other collective behaviors.[2]

Beyond its function in bacterial communication, HHQ and its derivatives exhibit a broad

spectrum of biological activities, including antimicrobial, anti-inflammatory, and antimalarial

properties, making it a molecule of significant interest in drug discovery and development.[1]

This technical guide provides an in-depth overview of the biological activities of HHQ,

presenting quantitative data, detailed experimental protocols, and visualizations of the

associated signaling pathways.
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In P. aeruginosa, HHQ functions as a co-inducer of the LysR-type transcriptional regulator

PqsR (also known as MvfR).[3] The binding of HHQ to PqsR enhances the regulator's affinity

for the promoter region of the pqsA-E operon, leading to an auto-induction loop that amplifies

the production of HHQ and its subsequent conversion to PQS by the monooxygenase PqsH.

This signaling cascade ultimately controls the expression of numerous virulence factors,

including pyocyanin, elastase, and rhamnolipids, which are critical for the pathogenicity of P.

aeruginosa.

Signaling Pathway of HHQ in P. aeruginosa Quorum
Sensing
The following diagram illustrates the central role of HHQ in the PQS quorum sensing pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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